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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Pefachrome(R) fxa*

CAS No.: 80895-10-9

Cat. No.: S1938157

Pefachrome FXa 5277: Product Overview

The table below summarizes the key specifications for Pefachrome FXa 5277 based on the search results [1].

Attribute Detail

Article Number 085-01

Application Chromogenic peptide substrate for Factor Xa (FXa)
Formula CH3S02-D-Leu-Gly-Arg-pNA - AcOH

Packaging 1 g, 25 mg/vial

Km (Michaelis Constant) 233 UM (human thrombin) / 154 uM (bovine thrombin)

Vmax (Maximum Reaction Rate) 0.736 pM/min (human thrombin) / 0.141 pM/min (bovine thrombin)

kcat (Turnover Number) 5643 min—! (human thrombin) / 1080 min~-* (bovine thrombin)

SAR vs. PCM: A Methodological Comparison
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A 2025 comparative study highlights a key methodological consideration when evaluating tools like
Pefachrome FXa, focusing on the comparison between Structure-Activity Relationship (SAR) and

Proteochemometric (PCM) modeling [2].

e Core Finding: The study found that PCM does not show a clear advantage over SAR for
predicting ligands for proteins with an established spectrum of ligands. A significant part of the
comparison depends on the validation scheme used [2].

¢ Key Distinction: PCM incorporates descriptors of the protein target into the model, which can be
beneficial for predicting interactions with new, uncharacterized protein targets. In contrast, SAR
modeling focuses on comparing chemical structures alone [2].

Diagram: Conceptual Workflow for Method Selection

While a specific pathway for Pefachrome FXa is not available, the following Graphviz diagram illustrates
the logical decision process for choosing between SAR and PCM modeling, based on the core findings of the

comparative study [2]. This meets your formatting requirements for color and label spacing [3] [4].

Workflow for SAR vs PCM Model Selection
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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structure-activity-relationship-sar]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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